Cas no 42400-90-8 (12-Methoxyabieta-8(14),9(11),12-trien-18-oic acid)
42400-90-8 structure
Product Name:12-Methoxyabieta-8(14),9(11),12-trien-18-oic acid
CAS No:42400-90-8
MF:C21H30O3
MW:330.461106777191
CID:928084
PubChem ID:286961
Update Time:2025-04-19
12-Methoxyabieta-8(14),9(11),12-trien-18-oic acid Chemical and Physical Properties
Names and Identifiers
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- Dodecanedioic acid monomethyl ester; monomethyl-dodecanedioate; 11MeOCO undec acid; 12-methoxy-13-(1(3R,16S)-16-methoxycarbonyl-17-nor-vobasan-3-yl)-ibogamine-18-carboxylic acid methyl ester; Dodecandisaeure-monomethylester; AC1L5MX5; methyl ester of 1,12-dodecanedioic acid,dimethyl ester; AGN-PC-00BUD0; Jsp006794; 12-Methoxy-abietatrien-(8.11.13)-saeure-(18); epi-Voacamin; 12-methoxy-abietatrien-(8.11.13)-oic acid-(18); 12-Methoxy-13-i
- NSC146207
- 42400-90-8
- 12-methoxyabieta-8(14),9(11),12-trien-18-oic acid
- DTXSID60962458
- NSC-146207
- 12-Methoxyabieta-8(14),9(11),12-trien-18-oic acid
-
- Inchi: 1S/C21H30O3/c1-13(2)15-11-14-7-8-18-20(3,16(14)12-17(15)24-5)9-6-10-21(18,4)19(22)23/h11-13,18H,6-10H2,1-5H3,(H,22,23)
- InChI Key: MFQBYPXOWSXYKC-UHFFFAOYSA-N
- SMILES: OC(C1(C)CCCC2(C)C3C=C(C(C(C)C)=CC=3CCC21)OC)=O
Computed Properties
- Exact Mass: 330.21900
- Monoisotopic Mass: 330.219
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.073
- Boiling Point: 468.3°C at 760 mmHg
- Flash Point: 159.1°C
- Refractive Index: 1.534
- PSA: 46.53000
- LogP: 4.91350
12-Methoxyabieta-8(14),9(11),12-trien-18-oic acid Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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